Cas no 1780648-97-6 (Methyl 5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate
• CAS No: 1780648-97-6
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 4826477
• Update Time: 2023-08-19

Methyl 5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate
• AK671984

• Inchi： 1S/C7H9BrN2O2/c1-4-5(7(11)12-3)9-10(2)6(4)8/h1-3H3
• InChI Key： MZOLRPPBSGPBAB-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C(=O)OC)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1